Sulfoacetic acid
Overview
Description
Sulfoacetic acid is a chemical compound that can be synthesized through the sulfonation of acetic anhydride, particularly in the presence of 3,5-dimethylpyrazole and sulfuric acid. This process leads to the formation of sulfoacetic acid along with methanedisulfonic acid. The reaction conditions also result in the sulfonation of 3,5-dimethylpyrazole, yielding a mixture of sulfonic acids, which can be quantified by NMR spectroscopy. The resulting sulfoacetic acid can form complexes with various metal ions, as demonstrated by the isolation and crystallization of its complexes with Co^2+, Zn^2+, Ba^2+, Pb^2+, and Cs^+ .
Synthesis Analysis
The synthesis of sulfoacetic acid involves the sulfonation of acetic anhydride under specific conditions. The presence of 3,5-dimethylpyrazole promotes this reaction, leading to a mixture of sulfoacetic acid and methanedisulfonic acid. The proportions of the resulting sulfonic acids were determined to be approximately 34 mol% sulfoacetic acid and 19 mol% methanedisulfonic acid, with the remainder being 3,5-dimethylpyrazole-4-sulfonic acid. The synthesis is characterized by the use of concentrated sulfuric acid in an acetic anhydride/acetic acid solvent system .
Molecular Structure Analysis
The molecular structure of sulfoacetic acid and its derivatives can be elucidated through single-crystal X-ray crystallography. This technique has been used to determine the coordination modes of sulfoacetic acid in its metal complexes. For example, the crystal structures of complexes with Co^2+, Zn^2+, Ba^2+, Pb^2+, and Cs^+ have been reported, revealing a variety of coordination modes for the sulfoacetic acid ligand within these structures .
Chemical Reactions Analysis
Sulfoacetic acid, being a sulfonic acid derivative, is expected to participate in various chemical reactions typical of sulfonic acids. While the provided data does not detail specific reactions of sulfoacetic acid itself, it is known that sulfonic acid groups can act as catalysts in multicomponent reactions, Knoevenagel condensation, Michael addition reactions, and Pechmann condensation, among others. These reactions are facilitated by the acidic nature of the sulfonic acid group, which can activate substrates or intermediates in the reaction pathway .
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfoacetic acid are not directly detailed in the provided data. However, sulfonic acids are generally known for their high water solubility and strong acidity. The presence of the sulfonic acid group in a molecule typically enhances its solubility in water and increases its acidity compared to carboxylic acids. The sulfonic acid group's resistance to nucleophilic attack can be manipulated through the use of protecting groups, which can be removed under mild conditions, as demonstrated in the synthesis of a sulfonated near-IR fluorophore . Additionally, the stability and reactivity of sulfonic acid derivatives can be influenced by the presence of substituents on the aromatic ring or the heterocyclic moiety .
Scientific Research Applications
Chemical Complex Formation : Sulfoacetic acid has been studied for its ability to form chemical complexes with metals. Jianrattanasawat and Mezei (2012) found that sulfuric acid can sulfonate acetic anhydride to sulfoacetic acid and also to methanedisulfonic acid in the presence of 3,5-dimethylpyrazole. They also investigated the crystal structures of complexes formed with metals like Co2+, Zn2+, Ba2+, Pb2+, and Cs+ using the sulfoacetate ligand (Jianrattanasawat & Mezei, 2012).
Chiral Separation of Amino Acids : Sulfonic acids, including sulfoacetic acid, have been shown to be effective in the chiral resolution of underivatized aromatic amino acids on an amylosic column. Ye et al. (2002) demonstrated that sulfonic acid additives can give a more UV-transparent mobile phase, possibly allowing for the detection of non-aromatic analytes (Ye et al., 2002).
Synthesis of Derivatives : Shmailov et al. (2012) discussed the synthesis of α-(3-R-1-adamantyl)sulfoacetic acids and their derivatives. They found that by sulfonating 3-R-1-adamantylacetic acids with H2SO4 in trifluoroacetic anhydride, they could obtain previously unknown α-(3-R-adamantyl)sulfoacetic acids. These compounds showed potential anti-HSV activity (Shmailov et al., 2012).
Fuel Cell Applications : Seeponkai and Wootthikanokkhan (2007) researched the use of sulfoacetic acid in sulfonated poly(vinyl alcohol) membranes for proton conductivity in direct methanol fuel cells. They found that the proton conductivity and ion exchange capacity of the membranes initially increased and then decreased with the amount of sulfoacetic acid (Seeponkai & Wootthikanokkhan, 2007).
Environmental Applications : Carter and Farrell (2008) investigated the oxidative destruction of perfluorooctane sulfonate using boron-doped diamond film electrodes, where the oxidation of PFOS yielded sulfate, fluoride, carbon dioxide, and trace levels of trifluoroacetic acid (Carter & Farrell, 2008).
Safety And Hazards
properties
IUPAC Name |
2-sulfoacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4O5S/c3-2(4)1-8(5,6)7/h1H2,(H,3,4)(H,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGGIJOLULBJGTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059556 |
Source
|
| Record name | Acetic acid, sulfo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Monohydrate: Hygroscopic solid; [Merck Index] |
Source
|
| Record name | Sulfoacetic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7263 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
DECOMP AT BP OF 245 °C |
Source
|
| Record name | SULFOACETIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2706 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
SOL IN WATER, & ALCOHOL; INSOL IN ETHER & CHLOROFORM /MONOHYDRATE/, SOL IN WATER, ALCOHOL, & ACETONE, INSOL IN ETHER & CHLOROFORM |
Source
|
| Record name | SULFOACETIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2706 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Sulfoacetic acid | |
CAS RN |
123-43-3 |
Source
|
| Record name | Sulfoacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=123-43-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfoacetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000123433 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetic acid, 2-sulfo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Acetic acid, sulfo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sulphoacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.208 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SULFOACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y4XC05H603 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | SULFOACETIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2706 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
84 °C |
Source
|
| Record name | SULFOACETIC ACID | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2706 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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